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Compound of Interest

Compound Name: TVB-3664

Cat. No.: B10824504

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential safety and logistical
information for the proper disposal of TVB-3664, a potent and selective fatty acid synthase
(FASN) inhibitor. Adherence to these procedures is critical for maintaining a safe research
environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before handling TVB-3664, it is crucial to be familiar with its properties and the necessary
safety measures. This compound should be handled in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of dust or aerosols. Personal protective equipment
(PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles with side-shields.

o Hand Protection: Use chemical-impermeable gloves.

» Body Protection: Wear a lab coat or other suitable protective clothing.

In the event of accidental exposure, follow these first-aid measures immediately:
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Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with soap and
water. Seek medical attention if irritation

develops.

Move the exposed individual to fresh air. If

breathing is difficult, provide oxygen. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention.
Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.

TVB-3664 Storage and Stability

Proper storage is essential to maintain the integrity of TVB-3664 and prevent accidental

release.
Form Storage Temperature Duration
Solid Powder -20°C 12 Months
4°C 6 Months
In Solvent -80°C 6 Months
-20°C 1 Month

Step-by-Step Disposal Protocol

The proper disposal of TVB-3664 and its containers is critical to prevent environmental

contamination and ensure safety. As a research chemical with potential biological activity, it
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should be treated as hazardous waste.

Experimental Protocol for Disposal:

o Waste Collection:

o Collect all waste materials containing TVB-3664, including unused solid compound,
solutions, and contaminated consumables (e.g., pipette tips, vials, gloves), in a designated
and clearly labeled hazardous waste container.

o The container must be suitable for chemical waste, leak-proof, and have a secure lid.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the name of the chemical
("TVB-3664"), and any other identifiers required by your institution's environmental health
and safety (EHS) department.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials, as per your institution's guidelines.

» Arranging for Disposal:

o Contact your institution's EHS department or a licensed chemical waste disposal company
to arrange for the pickup and proper disposal of the hazardous waste.

o Do not dispose of TVB-3664 down the drain or in regular trash.

Accidental Release Measures:

In the event of a spill, follow these procedures:

o Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation and remove all sources of ignition.

» Containment: Prevent further leakage or spillage if it is safe to do so.
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e Clean-up:

o For solid spills, carefully sweep or scoop up the material, avoiding dust formation, and
place it in the designated hazardous waste container.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
earth) and place it in the hazardous waste container.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with
soap and water.

o Reporting: Report the incident to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of TVB-3664.

Laboratory Procedures Disposal Authority

Click to download full resolution via product page

TVB-3664 Disposal and Spill Response Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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